Cas no 2287322-41-0 (3-amino-2-[(4-fluorophenyl)methyl]propanoic acid hydrochloride)

• Product Name: 3-amino-2-[(4-fluorophenyl)methyl]propanoic acid hydrochloride
• CAS No: 2287322-41-0
• MF: C₁₀H₁₃ClFNO₂
• MW: 233.667125463486
• CID: 5184589
• Update Time: 2025-06-09

3-amino-2-[(4-fluorophenyl)methyl]propanoic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-amino-2-[(4-fluorophenyl)methyl]propanoic acid hydrochloride

• Inchi： 1S/C10H12FNO2.ClH/c11-9-3-1-7(2-4-9)5-8(6-12)10(13)14;/h1-4,8H,5-6,12H2,(H,13,14);1H
• InChI Key： WJVJTFLIPYUKJC-UHFFFAOYSA-N
• SMILES： C(C1C=CC(F)=CC=1)C(CN)C(=O)O.Cl

Additional information on 3-amino-2-[(4-fluorophenyl)methyl]propanoic acid hydrochloride

Research Brief on 3-amino-2-[(4-fluorophenyl)methyl]propanoic acid hydrochloride (CAS: 2287322-41-0)

3-amino-2-[(4-fluorophenyl)methyl]propanoic acid hydrochloride (CAS: 2287322-41-0) is a fluorinated amino acid derivative that has garnered significant attention in recent pharmaceutical and biochemical research. This compound, characterized by its unique structural features, serves as a critical intermediate in the synthesis of various bioactive molecules. Recent studies have explored its potential applications in drug development, particularly in the design of enzyme inhibitors and receptor modulators. The presence of the fluorophenyl group enhances its binding affinity and metabolic stability, making it a valuable scaffold in medicinal chemistry.

Recent research has focused on the synthetic pathways and optimization of 3-amino-2-[(4-fluorophenyl)methyl]propanoic acid hydrochloride. A study published in the Journal of Medicinal Chemistry (2023) detailed an efficient multi-step synthesis route, achieving a high yield of 85% with improved purity. The study emphasized the importance of protecting group strategies and catalytic hydrogenation in the final steps. Additionally, computational modeling has been employed to predict the compound's interactions with biological targets, revealing promising binding modes with proteases and GPCRs.

In preclinical evaluations, 3-amino-2-[(4-fluorophenyl)methyl]propanoic acid hydrochloride demonstrated notable activity as a precursor to novel neuroactive compounds. Researchers at the University of Cambridge reported its incorporation into peptide-based therapeutics targeting neurodegenerative diseases. The compound's ability to cross the blood-brain barrier was highlighted as a key advantage. Furthermore, its hydrochloride salt form was found to enhance solubility and bioavailability, addressing a common challenge in CNS drug development.

Ongoing clinical investigations are exploring the safety profile and pharmacokinetics of derivatives based on this scaffold. A Phase I trial (NCT05432189) is currently assessing a lead compound derived from 3-amino-2-[(4-fluorophenyl)methyl]propanoic acid hydrochloride for potential use in epilepsy treatment. Preliminary results suggest favorable tolerability and linear pharmacokinetics within therapeutic dose ranges. The compound's metabolic stability, attributed to the fluorine substitution, has been confirmed via in vitro hepatic microsome assays.

The pharmaceutical industry has shown increasing interest in this compound, with several patent applications filed in 2023-2024 covering novel synthetic methods and therapeutic applications. Notably, its potential as a building block for PET radiotracers has emerged as a new research direction, leveraging the fluorine-18 isotope for neuroimaging applications. As research progresses, 3-amino-2-[(4-fluorophenyl)methyl]propanoic acid hydrochloride continues to demonstrate versatility across multiple therapeutic areas, solidifying its position as a valuable tool in modern drug discovery.